N1-(3,5-dimethylphenyl)-N2-(2-(furan-2-yl)ethyl)oxalamide

• IUPAC Name: N'-(3,5-dimethylphenyl)-N-[2-(furan-2-yl)ethyl]oxamide
• InChI: InChI=1S/C16H18N2O3/c1-11-8-12(2)10-13(9-11)18-16(20)15(19)17-6-5-14-4-3-7-21-14/h3-4,7-10H,5-6H2,1-2H3,(H,17,19)(H,18,20)
• InChI Key: BRFMRLZIGPZZCH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)C(=O)NCCC2=CC=CO2)C
• Molecular Formula: C16H18N2O3
• Molecular Weight: 286.33 g/mol

Description

N1-(3,5-dimethylphenyl)-N2-(2-(furan-2-yl)ethyl)oxalamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Catalytic Activities

N1-(2,6-Dimethylphenyl)-N2-(pyridin-2-ylmethyl)oxalamide and related compounds have been identified as effective ligands in copper-catalyzed coupling reactions of (hetero)aryl halides with alkynes. These reactions proceed efficiently at relatively low temperatures and catalyst loadings, indicating the potential of oxalamide derivatives in facilitating diverse chemical syntheses (Chen et al., 2023).

Synthetic Methodologies

The development of novel synthetic approaches for N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides from 3-(2-nitroaryl)oxirane-2-carboxamides showcases the versatility of oxalamide derivatives in organic synthesis. These methodologies provide access to a range of anthranilic acid derivatives and oxalamides, demonstrating the potential utility of N1-(3,5-dimethylphenyl)-N2-(2-(furan-2-yl)ethyl)oxalamide in complex molecule construction (Mamedov et al., 2016).

Pharmaceutical Building Blocks

Compounds like N,N'-Bis(furan-2-ylmethyl)oxalamide have been identified as effective bidentate ligands in Cu-catalyzed N-arylation of anilines and cyclic secondary amines. This highlights the role of furan-2-ylmethyl oxalamide derivatives in the synthesis of pharmaceutically relevant molecules, suggesting similar applications for N1-(3,5-dimethylphenyl)-N2-(2-(furan-2-yl)ethyl)oxalamide in drug discovery and development (Bhunia et al., 2017).

Electrochemical Applications

Research on the electrolysis of furan-2-carboxylic acids and related compounds in dimethylformamide suggests potential applications in electrochemical synthesis and the production of novel organic materials. The specific reactions and products obtained from these processes could provide insights into the electrochemical properties and applications of N1-(3,5-dimethylphenyl)-N2-(2-(furan-2-yl)ethyl)oxalamide (Konstantinov et al., 1971).